4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide

• IUPAC Name: 4-cyano-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C14H13N3O2/c1-10-8-13(19-17-10)6-7-16-14(18)12-4-2-11(9-15)3-5-12/h2-5,8H,6-7H2,1H3,(H,16,18)
• InChI Key: BNKWDEJYAHCCAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic molecule that has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide involves its interaction with specific enzymes or proteins in the cell. It has been found to selectively inhibit the activity of specific kinases, which can lead to the modulation of various cellular processes. Additionally, it has been found to bind to specific receptors or transporters, which can lead to the modulation of various physiological processes.
Biochemical and Physiological Effects:
4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide has been found to exhibit a range of biochemical and physiological effects. It has been found to modulate various cellular processes such as cell proliferation, apoptosis, and differentiation. Additionally, it has been found to modulate various physiological processes such as inflammation, angiogenesis, and metabolism.

Advantages and Limitations for Lab Experiments

4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized and purified. It is also a highly selective inhibitor that can be used to selectively inhibit specific kinases involved in various cellular processes. However, it also has some limitations such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide. One potential direction is the development of new synthesis methods that can improve the yield and purity of the product. Another potential direction is the study of its potential as a therapeutic agent for the treatment of various diseases and disorders. Additionally, it can be studied for its potential as a fluorescent probe for the detection and monitoring of specific cellular processes.

Synthesis Methods

The synthesis of 4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide involves the reaction of 3-methyl-5-isoxazolecarboxylic acid with 2-aminoethyl cyanoacetate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction mixture is then treated with a base such as triethylamine or sodium hydroxide to form the desired product. The synthesis method has been optimized to yield high purity and yield of the product.

Scientific Research Applications

4-cyano-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide has been found to exhibit a range of potential applications in scientific research. It has been studied for its potential as a kinase inhibitor, which can be used to selectively inhibit specific kinases involved in various cellular processes. It has also been studied for its potential as a fluorescent probe, which can be used to detect and monitor specific cellular processes. Additionally, it has been studied for its potential as a therapeutic agent, which can be used to treat various diseases and disorders.